Cas no 17414-73-2 (Benzene, 1-nitro-3-(2-phenylethoxy)-)

• Product Name: Benzene, 1-nitro-3-(2-phenylethoxy)-
• CAS No: 17414-73-2
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1367545
• PubChem ID: 13052313
• Update Time: 2025-04-20

Benzene, 1-nitro-3-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3-(2-phenylethoxy)-
• (3-nitro-phenyl)-phenethyl ether
• HS-4074
• 17414-73-2
• SCHEMBL6057213
• 3-phenylethyloxynitrobenzene
• 1-nitro-3-(2-phenylethoxy)benzene
• AKOS008305736
• JZJFXHISOOKKSL-UHFFFAOYSA-N

• Inchi： 1S/C14H13NO3/c16-15(17)13-7-4-8-14(11-13)18-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2
• InChI Key： JZJFXHISOOKKSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37